Cas no 1804200-77-8 (3-Bromo-5-(3-oxopropyl)mandelic acid)
3-Bromo-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(3-oxopropyl)mandelic acid
-
- Inchi: 1S/C11H11BrO4/c12-9-5-7(2-1-3-13)4-8(6-9)10(14)11(15)16/h3-6,10,14H,1-2H2,(H,15,16)
- InChI Key: UWAKCDPPMYAXBU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C(=O)O)O)C=C(C=1)CCC=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- XLogP3: 1.2
- Topological Polar Surface Area: 74.6
3-Bromo-5-(3-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024659-1g |
3-Bromo-5-(3-oxopropyl)mandelic acid |
1804200-77-8 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
3-Bromo-5-(3-oxopropyl)mandelic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-Bromo-5-(3-oxopropyl)mandelic acid
Comprehensive Overview of 3-Bromo-5-(3-oxopropyl)mandelic acid (CAS No. 1804200-77-8)
3-Bromo-5-(3-oxopropyl)mandelic acid (CAS No. 1804200-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromo and oxopropyl functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, which includes a mandelic acid backbone, makes it a valuable building block for designing novel therapeutic agents, particularly in the fields of anti-inflammatory and antioxidant applications.
The growing interest in 3-Bromo-5-(3-oxopropyl)mandelic acid is closely tied to its potential applications in precision medicine and targeted drug delivery systems. Researchers are increasingly exploring its utility in creating biocompatible materials and small-molecule inhibitors, which align with current trends in personalized healthcare. The compound's CAS No. 1804200-77-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Additionally, its synthetic versatility makes it a subject of interest for chemists working on green chemistry and sustainable synthesis methodologies.
One of the most discussed aspects of 3-Bromo-5-(3-oxopropyl)mandelic acid is its role in addressing oxidative stress-related diseases. With the rise of lifestyle-related health conditions, such as metabolic disorders and neurodegenerative diseases, this compound's potential to modulate cellular redox balance has become a hot topic. Its 3-oxopropyl moiety is particularly noteworthy for its ability to interact with reactive oxygen species (ROS), making it a candidate for neuroprotective and cardioprotective therapies. These attributes have led to a surge in queries about its mechanism of action and bioavailability in online forums and research platforms.
From a technical standpoint, the synthesis and purification of 3-Bromo-5-(3-oxopropyl)mandelic acid require meticulous attention to detail. The compound's bromo-substituted aromatic ring and ketone functionality demand specific reaction conditions to ensure high yield and purity. This has spurred discussions on optimized synthetic routes and chromatographic techniques, which are critical for scaling up production. Furthermore, its stability under physiological conditions is a key consideration for researchers aiming to integrate it into drug formulations or diagnostic tools.
In the context of industrial applications, 3-Bromo-5-(3-oxopropyl)mandelic acid is increasingly being explored for its potential in material science. Its ability to form hydrogen-bonded networks and coordination complexes has opened doors for its use in smart materials and sensors. This aligns with the broader trend of multifunctional compounds that bridge the gap between chemistry and engineering. As a result, searches for its physical properties and solubility profiles have seen a notable uptick in recent years.
The future prospects of 3-Bromo-5-(3-oxopropyl)mandelic acid are closely linked to advancements in computational chemistry and AI-driven drug discovery. With the integration of machine learning algorithms, researchers can now predict its interactions with biological targets more accurately, reducing the time and cost associated with traditional trial-and-error methods. This has made the compound a focal point in discussions about next-generation pharmaceuticals and high-throughput screening technologies. Its CAS No. 1804200-77-8 is often cited in patents and publications, underscoring its commercial and scientific value.
In summary, 3-Bromo-5-(3-oxopropyl)mandelic acid (CAS No. 1804200-77-8) represents a fascinating intersection of organic chemistry, pharmacology, and material science. Its multifaceted applications, from drug development to advanced materials, make it a compound of enduring interest. As research continues to uncover its full potential, it is poised to remain a key player in the evolution of innovative chemical solutions for global challenges.
1804200-77-8 (3-Bromo-5-(3-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)